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Abstract
Allium species, including garlic (Allium sativum) and onion (Allium cepa), are renowned for their

rich and complex chemistry, particularly their diverse array of organosulfur compounds. These

compounds are responsible for the characteristic flavors and aromas of these plants and are

the subject of extensive research due to their potential therapeutic properties. This technical

guide addresses the specific inquiry into the natural occurrence of phenylacetyl disulfide in

Allium species. A thorough review of the scientific literature reveals no evidence to support the

presence of phenylacetyl disulfide as a naturally occurring compound in any Allium species.

In contrast, this document will detail the well-characterized disulfides and other organosulfur

compounds that are native to these plants, summarize quantitative data, outline experimental

protocols for their analysis, and illustrate their biosynthetic pathways.

Introduction: The Organosulfur Profile of Allium
Species
The genus Allium is a significant source of structurally diverse organosulfur compounds, which

are formed when the plant tissues are disrupted. The enzymatic action of alliinase on S-

alk(en)yl-L-cysteine sulfoxides (ACSOs) initiates a cascade of chemical reactions, leading to
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the formation of volatile and non-volatile sulfur compounds.[1][2][3] These compounds include

thiosulfinates, sulfides, disulfides, trisulfides, and ajoenes, among others.[1][3] Many of these

compounds, such as diallyl disulfide (DADS) and diallyl trisulfide (DATS) from garlic, have been

investigated for their potential health benefits, including antimicrobial, anti-inflammatory, and

anticarcinogenic activities.[4][5][6]

Phenylacetyl Disulfide: A Synthetic Reagent, Not a
Natural Product of Allium
A comprehensive search of the scientific literature, including chemical and biological

databases, indicates that phenylacetyl disulfide (PADS) is not a known natural constituent of

Allium species or any other plant. PADS is primarily recognized as a synthetic sulfurizing

reagent used in laboratory and industrial chemical synthesis.[7] Specifically, it is employed in

the synthesis of phosphorothioate oligonucleotides, where it acts as a sulfur-transfer agent.[7]

[8][9] The chemical structure of phenylacetyl disulfide is distinct from the typical alk(en)yl

disulfides found in Allium species, which are derived from cysteine sulfoxide precursors.

Naturally Occurring Disulfides in Allium Species
While phenylacetyl disulfide is absent, Allium species are a rich source of other disulfide

compounds. The composition and concentration of these disulfides vary depending on the

species, cultivar, growing conditions, and processing methods.[10] The most commonly

reported disulfides include:

Diallyl disulfide (DADS): A major component of garlic oil, formed from the decomposition of

allicin.[11][12]

Dipropyl disulfide: A key aroma compound in onion and leek.[2][10]

Dimethyl disulfide: Found in various Allium species and contributes to their overall flavor

profile.[13]

Allyl methyl disulfide: Another volatile compound contributing to the characteristic scent of

garlic.

Quantitative Data on Naturally Occurring Disulfides
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The following table summarizes the quantitative data for some of the major disulfides found in

various Allium species. It is important to note that variations in extraction and analytical

methods can lead to different reported concentrations.

Allium
Species

Common
Name

Plant Part
Compoun
d

Concentr
ation

Analytical
Method

Referenc
e

Allium

sativum
Garlic Bulb

Diallyl

disulfide

17.5–

35.6% of

essential

oil

Steam

Distillation,

GC-MS

[1]

Allium

cepa
Onion Bulb

Dipropyl

disulfide

Not

specified

Not

specified
[10]

Allium

cepa
Onion Leaves

Disulfides

(general)

Major

sulfur

compound

s

GC-MS [14][15]

Allium

porrum
Leek Bulb

Dipropyl

disulfide

Not

specified

Not

specified
[10]

Allium

fistulosum

Welsh

onion
Bulb

Dipropyl

disulfide

Not

specified

Not

specified
[10]

Experimental Protocols for the Analysis of Allium
Organosulfur Compounds
The extraction and analysis of volatile organosulfur compounds from Allium species require

specific methodologies to prevent their degradation and accurately quantify their presence.

Extraction of Volatile Organosulfur Compounds
Objective: To extract volatile sulfur compounds, including disulfides, from Allium tissue for

subsequent analysis.

Method: Hydrodistillation
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Sample Preparation: Fresh Allium plant material (e.g., bulbs, leaves) is homogenized or

finely chopped to facilitate the release of volatile compounds.

Distillation: The prepared sample is placed in a distillation flask with water. The mixture is

heated to boiling, and the steam, carrying the volatile organosulfur compounds, is passed

through a condenser.

Collection: The condensed distillate, which contains an aqueous phase and an oily layer of

essential oil, is collected. The essential oil fraction, rich in disulfides and other sulfur

compounds, is separated for analysis.

Identification and Quantification
Objective: To identify and quantify the individual organosulfur compounds in the extracted

sample.

Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Injection: A small volume of the essential oil or a solvent extract of the distillate is injected

into the gas chromatograph.

Separation: The volatile compounds are separated based on their boiling points and

interactions with the stationary phase of the GC column. The temperature of the column is

typically programmed to increase over time to elute a wide range of compounds.

Detection and Identification: As the separated compounds elute from the column, they enter

the mass spectrometer. The MS ionizes the molecules and fragments them into a

characteristic pattern, which serves as a "fingerprint" for identification by comparing the

spectra to a library of known compounds.

Quantification: The abundance of each compound is determined by the area of its

corresponding peak in the chromatogram. Calibration with known standards is necessary for

accurate quantification.

Biosynthesis of Organosulfur Compounds in Allium
Species
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The formation of disulfides and other sulfur compounds in Allium is a well-defined enzymatic

process. The following diagram illustrates the general biosynthetic pathway.

Vacuole

Cytoplasm
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(e.g., Alliin, Isoalliin)
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Further Reactions

Click to download full resolution via product page

Caption: Biosynthetic pathway of organosulfur compounds in Allium species.

Conclusion
In conclusion, a thorough review of the existing scientific literature confirms that phenylacetyl
disulfide is not a naturally occurring compound in Allium species. The inquiry into its presence

likely stems from a misunderstanding of the complex organosulfur chemistry of these plants.

Allium species are, however, a rich source of other disulfides, such as diallyl disulfide and

dipropyl disulfide, which are formed through a well-understood enzymatic pathway upon tissue

disruption. These naturally occurring disulfides are of significant interest to researchers,

scientists, and drug development professionals for their potential biological activities. Future

research in this area should continue to focus on the isolation, characterization, and evaluation

of the therapeutic potential of the authentic organosulfur compounds found in Allium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b085340?utm_src=pdf-body-img
https://www.benchchem.com/product/b085340?utm_src=pdf-body
https://www.benchchem.com/product/b085340?utm_src=pdf-body
https://www.benchchem.com/product/b085340?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. An Appraisal of Developments in Allium Sulfur Chemistry: Expanding the Pharmacopeia of
Garlic - PMC [pmc.ncbi.nlm.nih.gov]

2. sabraojournal.org [sabraojournal.org]

3. The Chemistry of Alliums - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Diallyl Disulfide (DADS), a constituent of garlic, inactivates NFκB and prevents colitis-
induced colorectal cancer by inhibiting GSK-3β - PMC [pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. empbiotech.com [empbiotech.com]

8. researchgate.net [researchgate.net]

9. Phosphorothioate anti-sense oligonucleotides: the kinetics and mechanism of the
generation of the sulfurising agent from phenylacetyl disulfide (PADS) - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. benchchem.com [benchchem.com]

11. Diallyl disulfide - Wikipedia [en.wikipedia.org]

12. Diallyl Disulfide | C6H10S2 | CID 16590 - PubChem [pubchem.ncbi.nlm.nih.gov]

13. mdpi.com [mdpi.com]

14. jfda-online.com [jfda-online.com]

15. Sulfur compounds identification and quantification from Allium spp. fresh leaves - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Phenylacetyl Disulfide in Allium Species: A Review of its
Natural Occurrence]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085340#natural-occurrence-of-phenylacetyl-disulfide-
in-allium-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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